Cas no 1361573-70-7 (5-(2,6-Dichlorophenyl)-3-methoxy-2-nitropyridine)

• Product Name: 5-(2,6-Dichlorophenyl)-3-methoxy-2-nitropyridine
• CAS No: 1361573-70-7
• MF: C₁₂H₈Cl₂N₂O₃
• MW: 299.10952091217
• CID: 4927941
• Update Time: 2025-08-03

5-(2,6-Dichlorophenyl)-3-methoxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(2,6-Dichlorophenyl)-3-methoxy-2-nitropyridine

• Inchi： 1S/C12H8Cl2N2O3/c1-19-10-5-7(6-15-12(10)16(17)18)11-8(13)3-2-4-9(11)14/h2-6H,1H3
• InChI Key： ZAHYPTLLOWKZEH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=NC(=C(C=1)OC)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 3.9
• Topological Polar Surface Area: 67.9

Additional information on 5-(2,6-Dichlorophenyl)-3-methoxy-2-nitropyridine

5-(2,6-Dichlorophenyl)-3-methoxy-2-nitropyridine (CAS No. 1361573-70-7): A Comprehensive Overview

5-(2,6-Dichlorophenyl)-3-methoxy-2-nitropyridine (CAS No. 1361573-70-7) is a specialized nitropyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a dichlorophenyl group, methoxy substituent, and nitro functionality, making it particularly interesting for drug discovery and material science applications.

The growing interest in heterocyclic compounds like 5-(2,6-Dichlorophenyl)-3-methoxy-2-nitropyridine stems from their versatile biological activities. Researchers are actively investigating its potential as a pharmaceutical intermediate, especially in the development of novel anti-inflammatory agents and enzyme inhibitors. The presence of both electron-withdrawing (nitro group) and electron-donating (methoxy group) substituents creates interesting electronic properties that influence its reactivity and binding characteristics.

From a synthetic chemistry perspective, 5-(2,6-Dichlorophenyl)-3-methoxy-2-nitropyridine represents an important building block for structure-activity relationship (SAR) studies. The 2,6-dichlorophenyl moiety is particularly noteworthy as it's a common pharmacophore found in many commercially successful drugs. This structural feature, combined with the nitropyridine core, makes the compound valuable for medicinal chemistry research targeting various disease pathways.

The physicochemical properties of CAS 1361573-70-7 contribute to its research utility. The compound typically appears as a crystalline solid with moderate solubility in organic solvents, which facilitates its use in various synthetic transformations. Its molecular weight of 299.11 g/mol and specific substitution pattern make it suitable for structure-based drug design applications, particularly in fragment-based drug discovery approaches.

Recent trends in pharmaceutical research have increased demand for specialized nitrogen-containing heterocycles like 5-(2,6-Dichlorophenyl)-3-methoxy-2-nitropyridine. The compound's potential as a kinase inhibitor scaffold has attracted attention from drug discovery teams worldwide. Additionally, its structural features suggest possible applications in developing selective enzyme modulators, addressing current challenges in targeted therapy development.

Quality control and characterization of 5-(2,6-Dichlorophenyl)-3-methoxy-2-nitropyridine typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed to ensure compound purity and verify structural integrity. These quality assurance measures are crucial for research applications where precise molecular structure is essential for biological activity.

The global market for specialized pharmaceutical intermediates like CAS 1361573-70-7 has shown steady growth, driven by increasing R&D investment in novel drug discovery. Custom synthesis providers and contract research organizations frequently include this compound in their catalogs, serving the needs of academic institutions and pharmaceutical companies engaged in medicinal chemistry optimization programs.

Storage and handling of 5-(2,6-Dichlorophenyl)-3-methoxy-2-nitropyridine require standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this material in powder form. Long-term stability is typically maintained under controlled temperature conditions in airtight containers protected from light.

Future research directions for 5-(2,6-Dichlorophenyl)-3-methoxy-2-nitropyridine may explore its potential in bioconjugation chemistry and probe development for biological studies. The compound's distinct substitution pattern offers opportunities for further functionalization, making it a versatile intermediate for creating diverse molecular libraries in drug discovery campaigns.

As the pharmaceutical industry continues to seek novel small molecule therapeutics, compounds like 5-(2,6-Dichlorophenyl)-3-methoxy-2-nitropyridine will remain important tools for medicinal chemists. Its balanced combination of lipophilicity and polar functionality makes it particularly interesting for addressing current challenges in drug development, including improving bioavailability and target selectivity of candidate molecules.

The synthesis of CAS 1361573-70-7 typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Recent literature reports have described optimized routes that improve yield and purity while reducing environmental impact through green chemistry principles. These advancements support the compound's growing importance in sustainable pharmaceutical development.

Academic and industrial researchers frequently search for detailed information about 5-(2,6-Dichlorophenyl)-3-methoxy-2-nitropyridine properties, synthetic methods, and potential applications. The compound's unique structure continues to generate interest in scientific publications and patent literature, particularly in contexts involving structure-activity relationship studies and molecular recognition research.

In conclusion, 5-(2,6-Dichlorophenyl)-3-methoxy-2-nitropyridine (CAS No. 1361573-70-7) represents a valuable chemical building block with diverse research applications. Its combination of structural features and potential biological relevance ensures its continued importance in pharmaceutical and chemical research, contributing to the development of new therapeutic agents and functional materials.